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A Comparative Analysis of Polysulfide and Polyurethane Sealant Properties

This guide provides a detailed comparison of the performance characteristics of polysulfide and

polyurethane sealants, intended for researchers, scientists, and professionals in drug

development and related fields. The information is supported by data from technical

specifications and standardized testing protocols.

Overview of Polysulfide and Polyurethane Sealants
Polysulfide sealants are synthetic rubber-based materials known for their excellent resistance

to chemicals, fuels, and weathering.[1][2] They are often used in demanding applications such

as sealing joints in fuel tanks, swimming pools, and industrial settings where chemical

exposure is a concern.[2][3] Polyurethane sealants are versatile, single-component or multi-

component materials recognized for their toughness, flexibility, and strong adhesion to a wide

range of substrates.[1][3] Their applications are extensive, spanning from construction and

automotive industries to marine environments.[2]

Quantitative Data Presentation
The following tables summarize the typical physical and performance properties of polysulfide

and polyurethane sealants. The data is compiled from various technical data sheets and should

be considered representative, as specific values can vary depending on the formulation and

manufacturer.
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Table 1: Typical Physical Properties

Property Polysulfide Sealant
Polyurethane
Sealant

Test Method

Hardness (Shore A) 15 - 50 25 - 50 ASTM C661

Elongation at Break

(%)
Up to 400% Up to 900%[1] ASTM D412

Tensile Strength Lower Higher ASTM D412

Movement Capability

(%)
±25% to ±50%[4] Up to ±50%[4] ASTM C719

Cure Time
Longer (several days)

[1][2]

Faster (24-72 hours)

[4]
-

Tack-Free Time Longer Shorter[1] ASTM C679

Table 2: Performance Characteristics

Characteristic Polysulfide Sealant Polyurethane Sealant

Chemical Resistance
Excellent, especially to

solvents and fuels[2][4]

Good, but can vary by

formulation[2]

UV Resistance Excellent[4] Good to Excellent

Adhesion
Excellent on glass and

metal[4]

Excellent on concrete, wood,

and various other substrates[4]

Flexibility
Good, suitable for static

joints[2]

Excellent, ideal for dynamic

joints[2]

Durability
High, especially in harsh

environments[2]

Good, with excellent weather

resistance[2]

Paintability
Can be challenging, may

require primers[4]
Generally good[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.siliconeoil.com.cn/chemical-industry-the-difference-between-polyurethane-sealant-and-polysulfide-sealant/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://www.siliconeoil.com.cn/chemical-industry-the-difference-between-polyurethane-sealant-and-polysulfide-sealant/
https://www.difference.wiki/polysulfide-sealant-vs-polyurethane-sealant/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://www.siliconeoil.com.cn/chemical-industry-the-difference-between-polyurethane-sealant-and-polysulfide-sealant/
https://www.difference.wiki/polysulfide-sealant-vs-polyurethane-sealant/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://www.difference.wiki/polysulfide-sealant-vs-polyurethane-sealant/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://www.difference.wiki/polysulfide-sealant-vs-polyurethane-sealant/
https://www.difference.wiki/polysulfide-sealant-vs-polyurethane-sealant/
https://www.difference.wiki/polysulfide-sealant-vs-polyurethane-sealant/
https://www.difference.wiki/polysulfide-sealant-vs-polyurethane-sealant/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://puglue.com/polyurethane-vs-polysulfide-sealant-which-is-better-for-joints/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following are summaries of the key ASTM International standard test methods used to

evaluate the properties of polysulfide and polyurethane sealants.

ASTM C661: Indentation Hardness of Elastomeric-Type
Sealants by Means of a Durometer
This test method determines the indentation hardness of a sealant. A specified indenter is

forced into the sealant under specified conditions, and the depth of indentation is measured.

The Shore A hardness scale is commonly used.

ASTM D412: Tensile Properties of Vulcanized Rubber
and Thermoplastic Elastomers
This standard is used to determine the tensile properties of sealants, including tensile strength

and elongation at break. A dumbbell-shaped specimen is stretched until it breaks, and the force

and elongation are measured.

ASTM C794: Adhesion-in-Peel of Elastomeric Joint
Sealants
This test evaluates the adhesion of a sealant to a substrate. A strip of the sealant is applied to a

substrate and cured. The force required to peel the sealant from the substrate at a specified

angle and rate is then measured.

ASTM C719: Adhesion and Cohesion of Elastomeric
Joint Sealants Under Cyclic Movement
This method assesses the performance of a sealant in a joint that is subjected to repeated

cycles of extension and compression. The sealant is applied to a joint between two substrates

and, after curing, is subjected to a specified number of cycles at different temperatures. The

sealant is then examined for any signs of adhesive or cohesive failure.
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Caption: Experimental workflow for sealant property testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b346664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Properties

Polysulfide Sealant

Chemical Resistance

Excellent

Flexibility

Good (Static Joints)

Adhesion

Excellent (Glass, Metal) Cure Time

Slower

Durability

High (Harsh Environments)

Polyurethane Sealant

Good

Excellent (Dynamic Joints)

Excellent (Wide Range)

Faster

Good (Weather Resistance)

Click to download full resolution via product page

Caption: Comparison of key sealant properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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